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Compound of Interest

Compound Name: Pseudoisocyanine iodide

Cat. No.: B122728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pseudoisocyanine iodide (PIC), a member of the cyanine dye family, is a cationic

polymethine dye renowned for its unique photophysical properties, most notably its propensity

to form J-aggregates. These aggregates exhibit a distinct, sharp, and red-shifted absorption

band (J-band) compared to the monomeric form, a phenomenon of significant interest in

various scientific and technological fields. This technical guide provides an in-depth overview of

the core basic properties of pseudoisocyanine iodide, including its physicochemical

characteristics, spectral properties, and the mechanism of J-aggregate formation. Detailed

experimental protocols and data are presented to assist researchers in utilizing this versatile

dye in their work.

Core Physicochemical Properties
Pseudoisocyanine iodide is a stable, crystalline solid under standard conditions. Its

fundamental properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b122728?utm_src=pdf-interest
https://www.benchchem.com/product/b122728?utm_src=pdf-body
https://www.benchchem.com/product/b122728?utm_src=pdf-body
https://www.benchchem.com/product/b122728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation(s)

Chemical Name 1,1'-Diethyl-2,2'-cyanine iodide [1][2]

Synonyms
PIC, Decynium 22,

Diethylcyanine iodide
[1]

CAS Number 977-96-8 [1][2]

Molecular Formula C₂₃H₂₃IN₂ [1]

Molecular Weight 454.35 g/mol [1]

Appearance Red crystalline solid [1]

Melting Point 273 °C (decomposes)

Chemical Structure

Solubility
The solubility of pseudoisocyanine iodide is a critical parameter for its application in various

experimental settings. While comprehensive quantitative data across a wide range of solvents

is not readily available in a consolidated format, the following table summarizes its known

solubility characteristics.

Solvent Solubility Citation(s)

Dimethyl Sulfoxide (DMSO) Soluble [3]

Ethanol Soluble [3]

Dimethylformamide (DMF) /

Methanol (1:1)
Soluble

Water
Sparingly soluble; solubility

influences J-aggregation.[4]
[4]

Chloroform Data not readily available

Spectral and Photophysical Properties
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The defining characteristic of pseudoisocyanine iodide is the dramatic change in its optical

properties upon aggregation. The monomeric form exhibits a broad absorption band, while the

J-aggregates are characterized by a sharp, intense, and red-shifted absorption and emission.

Monomer Properties
In dilute solutions, where the dye exists predominantly as monomers, it exhibits typical cyanine

dye spectral characteristics.

Property Value Conditions Citation(s)

Absorption Maximum

(λ_abs)
~523 - 525 nm

Ethanol / Aqueous

Buffer
[2][3]

Molar Absorptivity (ε)
53,500 M⁻¹cm⁻¹ at

523 nm

Tris-HCl buffer (pH

7.0)
[3]

Emission Maximum

(λ_em)

Broad emission, peak

not well-defined
-

Fluorescence

Quantum Yield (Φ_F)
Very low (~0.012%) - [3]

Excited-State Lifetime

(τ)

Data not readily

available
-

J-Aggregate Properties
Upon increasing concentration in aqueous solutions or in the presence of certain salts or

templates, pseudoisocyanine iodide self-assembles into J-aggregates with distinct spectral

properties.
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Property Value Conditions Citation(s)

Absorption Maximum

(λ_abs)
~573 nm (J-band)

Aqueous NaCl

solution
[5][6]

Emission Maximum

(λ_em)
~573 nm

Aqueous NaCl

solution
[5]

Fluorescence

Quantum Yield (Φ_F)
~28%

Aqueous NaCl

solution
[7][8][9]

Excited-State Lifetime

(τ)
~310 ps

Aqueous NaCl

solution
[7][8][9]

J-Aggregate Formation
The formation of J-aggregates is a concentration-dependent, self-assembly process. In

aqueous solutions, as the concentration of pseudoisocyanine iodide surpasses a critical

value, the monomeric units begin to form ordered, head-to-tail assemblies. This specific

arrangement leads to strong excitonic coupling between the chromophores, resulting in the

characteristic narrow and red-shifted J-band. The process can be influenced by factors such as

the presence of salts (e.g., NaCl, KI), which screen the electrostatic repulsion between the

cationic dye molecules, and the use of templates like polymers or DNA.[4][10]
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Figure 1: Schematic of J-aggregate formation from monomeric pseudoisocyanine iodide.

Experimental Protocols
Preparation of a Stock Solution
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A standard protocol for preparing a pseudoisocyanine iodide stock solution for spectroscopic

studies is as follows:

Weigh out the desired amount of pseudoisocyanine iodide powder.

Dissolve the powder in a suitable solvent, such as dimethyl sulfoxide (DMSO) or a buffer

solution (e.g., 10 mM NaCl, 5 mM TRIS, pH 7.0).[2]

To ensure complete dissolution, especially in aqueous buffers, sonicate the solution for

approximately 1 hour at 60 °C.[2]

Allow the solution to cool to room temperature.

Filter the solution through a 0.2 µm syringe filter to remove any undissolved particles.[2]

Determine the final concentration of the stock solution by measuring its absorbance at the

monomer absorption maximum (~523 nm) and using the molar extinction coefficient (ε =

53,500 M⁻¹cm⁻¹).[2]

Store the stock solution protected from light.

Induction of J-Aggregation in Aqueous Solution
To induce the formation of J-aggregates for spectroscopic analysis, the following procedure can

be followed:

Prepare a dilute aqueous solution of pseudoisocyanine iodide from the stock solution.

To this solution, add a concentrated solution of a salt, such as NaCl, to achieve the desired

final salt concentration (e.g., 0.2 M). The salt facilitates the aggregation process.[5]

Alternatively, increase the concentration of the dye in the aqueous solution to exceed the

critical aggregation concentration.

The formation of J-aggregates can be monitored by observing the appearance of the

characteristic red-shifted J-band in the UV-Vis absorption spectrum at approximately 573 nm.

[6]
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Fluorescence Spectroscopy
A typical workflow for acquiring fluorescence spectra of pseudoisocyanine iodide is outlined

below:
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Figure 2: General workflow for fluorescence spectroscopy of pseudoisocyanine iodide.
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Sample Preparation: Prepare the pseudoisocyanine iodide solution (either monomeric or

with J-aggregates) in a fluorescence-grade cuvette.

Instrument Setup:

Turn on the fluorescence spectrophotometer and allow the lamp to warm up.

Set the excitation wavelength. For exciting the monomer, a wavelength near its absorption

maximum (e.g., 523 nm) is typically used.[2]

Set the excitation and emission slit widths to control the spectral resolution and signal-to-

noise ratio. A slit width of 5 nm is a common starting point.[2]

Data Acquisition:

Record a blank spectrum using the solvent alone to account for any background signal.

Record the fluorescence emission spectrum of the pseudoisocyanine iodide sample.

The emission range should cover the expected emission wavelengths (e.g., 540 nm to 800

nm).[2]

Data Analysis:

Subtract the blank spectrum from the sample spectrum.

Correct the spectra for instrumental responses and inner filter effects, especially for

concentrated solutions.

From the corrected spectrum, determine the emission maximum, and if required, calculate

the fluorescence quantum yield and lifetime using appropriate methods and standards.

Applications
The unique spectral properties of pseudoisocyanine iodide and its J-aggregates make it a

valuable tool in various research areas:

Fluorescent Probes: Used in biological imaging and sensing applications.
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J-Aggregate Studies: Serves as a model system for investigating the fundamental principles

of excitonic coupling and self-assembly.

Non-linear Optics: The high third-order optical nonlinearity of J-aggregates is explored in the

development of optical devices.

Energy Transfer Studies: The efficient energy migration within J-aggregates is utilized in

artificial light-harvesting systems.

Conclusion
Pseudoisocyanine iodide is a versatile cyanine dye with rich and complex photophysical

behavior. Its ability to form J-aggregates with distinct and tunable optical properties has made it

a subject of intense research and a valuable tool in diverse scientific disciplines. This technical

guide provides a foundational understanding of its core properties and experimental

methodologies, enabling researchers to effectively harness its potential in their studies. Further

investigation into its solubility in a wider range of solvents and more detailed characterization of

its photophysical parameters under various conditions will continue to expand its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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